Cas no 1351630-29-9 (N-(adamantan-1-yl)-2-(4-methoxy-1,3-benzothiazol-2-yl)(methyl)aminoacetamide)

• Product Name: N-(adamantan-1-yl)-2-(4-methoxy-1,3-benzothiazol-2-yl)(methyl)aminoacetamide
• CAS No: 1351630-29-9
• MF: C₂₁H₂₇N₃O₂S
• MW: 385.522983789444
• CID: 6018417
• PubChem ID: 56765775
• Update Time: 2025-06-13

N-(adamantan-1-yl)-2-(4-methoxy-1,3-benzothiazol-2-yl)(methyl)aminoacetamide Chemical and Physical Properties

Names and Identifiers

• N-(adamantan-1-yl)-2-(4-methoxy-1,3-benzothiazol-2-yl)(methyl)aminoacetamide
• N-((3s,5s,7s)-adamantan-1-yl)-2-((4-methoxybenzo[d]thiazol-2-yl)(methyl)amino)acetamide
• N-(1-adamantyl)-2-[(4-methoxy-1,3-benzothiazol-2-yl)-methylamino]acetamide
• F6225-0461
• N-(adamantan-1-yl)-2-[(4-methoxy-1,3-benzothiazol-2-yl)(methyl)amino]acetamide
• VU0537830-1
• AKOS024540151
• 1351630-29-9

• Inchi： 1S/C21H27N3O2S/c1-24(20-22-19-16(26-2)4-3-5-17(19)27-20)12-18(25)23-21-9-13-6-14(10-21)8-15(7-13)11-21/h3-5,13-15H,6-12H2,1-2H3,(H,23,25)
• InChI Key： HBEIWVCPPQRGPL-UHFFFAOYSA-N
• SMILES： S1C2C=CC=C(C=2N=C1N(C)CC(NC12CC3CC(CC(C3)C1)C2)=O)OC

Computed Properties

• Exact Mass: 385.18239829g/mol
• Monoisotopic Mass: 385.18239829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 82.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(adamantan-1-yl)-2-(4-methoxy-1,3-benzothiazol-2-yl)(methyl)aminoacetamide

N-(adamantan-1-yl)-2-(4-methoxy-1,3-benzothiazol-2-yl)(methyl)aminoacetamide: A Comprehensive Overview

N-(adamantan-1-yl)-2-(4-methoxy-1,3-benzothiazol-2-yl)(methyl)aminoacetamide (CAS No. 1351630-29-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its adamantane and benzothiazole moieties, exhibits a range of biological activities that make it a promising candidate for further research and development.

The adamantane core of the molecule is a tricyclic cyclohexane derivative known for its exceptional stability and rigidity. This structural feature contributes to the compound's ability to interact with various biological targets, making it a valuable scaffold in drug design. The benzothiazole moiety, on the other hand, is a heterocyclic aromatic compound that has been widely studied for its diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

Recent studies have highlighted the potential of N-(adamantan-1-yl)-2-(4-methoxy-1,3-benzothiazol-2-yl)(methyl)aminoacetamide in the treatment of neurodegenerative diseases. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the aggregation of amyloid-beta peptides, a key pathological feature of Alzheimer's disease. The study also reported that the compound exhibits neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

In addition to its neuroprotective properties, N-(adamantan-1-yl)-2-(4-methoxy-1,3-benzothiazol-2-yl)(methyl)aminoacetamide has shown promise in cancer research. A 2020 study published in Cancer Letters found that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in various types of cancer.

The methylaminoacetamide functional group in the molecule plays a crucial role in its biological activity. This group enhances the compound's solubility and bioavailability, which are essential for effective drug delivery. Moreover, the presence of a methoxy substituent on the benzothiazole ring contributes to the compound's lipophilicity, facilitating its penetration through cell membranes and improving its pharmacokinetic profile.

From a synthetic perspective, N-(adamantan-1-yl)-2-(4-methoxy-1,3-benzothiazol-2-yl)(methyl)aminoacetamide can be prepared through a multi-step process involving the reaction of adamantane derivatives with benzothiazole intermediates. The synthesis typically involves coupling reactions and functional group manipulations to achieve the desired structure. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for large-scale studies and potential clinical applications.

The safety profile of N-(adamantan-1-yl)-2-(4-methoxy-1,3-benzothiazol-2-yl)(methyl)aminoacetamide has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a viable candidate for further development. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, N-(adamantan-1-yl)-2-(4-methoxy-1,3-benzothiazol-2-yl)(methyl)aminoacetamide (CAS No. 1351630-29-9) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive target for further investigation in both academic and industrial settings. As research continues to advance our understanding of this compound, it holds significant potential for addressing unmet medical needs in areas such as neurodegenerative diseases and cancer.